Cas no 2228280-17-7 (5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2228280-17-7
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 5604441
• PubChem ID: 165691450
• Update Time: 2025-11-01

5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1908995
• 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine
• 2228280-17-7

• Inchi： 1S/C10H9BrClN3/c1-15-10(9(13)5-14-15)7-4-6(12)2-3-8(7)11/h2-5H,13H2,1H3
• InChI Key： NCLDCPZKXVYWLS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1=C(C=NN1C)N)Cl

Computed Properties

• Exact Mass: 284.96684g/mol
• Monoisotopic Mass: 284.96684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine

5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine (CAS No. 2228280-17-7): A Versatile Compound in Pharmaceutical Research

5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine, with the chemical formula C₁₂H₉BrClN₃, represents a significant compound in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of a 2-bromo-5-chlorophenyl group and a 1-methyl-1H-pyrazol-4-amine moiety, has attracted considerable attention due to its potential applications in drug discovery and development. The compound's CAS number, 2228280-17-7, serves as a critical identifier in chemical databases and regulatory frameworks, ensuring precise documentation and traceability in scientific research.

Recent studies have highlighted the versatility of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine in modulating biological targets. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinase pathways, suggesting its potential as a scaffold for developing targeted therapies in oncology. The 2-bromo-5-chlorophenyl substituent is particularly notable for its ability to enhance molecular interactions with protein targets, a property that has been extensively explored in the design of small-molecule inhibitors.

From a synthetic perspective, the preparation of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine involves multi-step organic reactions, often starting with the bromination and chlorination of phenyl rings. The 1-methyl-1H-pyrazol-4-amine core is typically synthesized through cyclization reactions, which are crucial for achieving the desired stereochemistry and functional group orientation. Recent advancements in catalytic methods have streamlined these processes, improving yield and reducing byproduct formation, as reported in a 2024 review article in Organic & Biomolecular Chemistry.

The pharmacological profile of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine is under active investigation. In vitro studies have shown its potential as an anti-inflammatory agent, with a 2023 study in Pharmacological Reports indicating its ability to modulate cytokine production in immune cells. This property makes it a promising candidate for the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The 2-bromo-5-chlorophenyl group is believed to contribute to its anti-inflammatory effects by interacting with specific receptors involved in inflammatory signaling pathways.

One of the most intriguing aspects of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine is its potential in the development of dual-action drugs. A 2024 preclinical study published in Drug Discovery Today explored its ability to simultaneously target both cancer-associated kinases and inflammatory mediators. This dual targeting mechanism could significantly enhance therapeutic efficacy while minimizing side effects, a critical consideration in the design of modern pharmaceutical agents. The 1-methyl-1H-pyrazol-4-amine moiety plays a key role in this dual functionality, as it provides structural flexibility for binding to multiple targets.

From a medicinal chemistry standpoint, the compound's structural features make it an attractive candidate for scaffold hopping in drug discovery. The 2-bromo-5-chlorophenyl substituent can be modified to optimize pharmacokinetic properties, such as improved solubility and metabolic stability. A 2023 study in MedChemComm demonstrated how subtle modifications to the 1-methyl-1H-pyrazol-4-amine core can enhance its binding affinity to specific protein targets, highlighting the importance of structural optimization in drug development.

Recent computational studies have also shed light on the molecular mechanisms of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine. Molecular docking simulations have revealed its potential to bind to key enzymes involved in various pathological conditions. For example, a 2024 study in Journal of Computational Chemistry showed that the compound can interact with the active site of a specific phosphatase, suggesting its potential as an inhibitor of aberrant signaling pathways in diseases like cancer. These findings underscore the importance of in silico approaches in the early stages of drug discovery.

The environmental and safety profile of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine is another area of active research. While the compound itself is not classified as a hazardous substance, its synthesis and disposal require careful consideration to minimize environmental impact. A 2023 report in Green Chemistry outlined sustainable synthesis methods that reduce waste generation and energy consumption, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine holds significant promise for the development of novel therapeutics. Its unique structural features and demonstrated biological activities position it as a valuable lead compound for further optimization. As research in this area progresses, the compound may contribute to the advancement of treatments for a wide range of diseases, from cancer to inflammatory disorders. The 1-methyl-1H-pyrazol-4-amine core, in particular, represents a versatile platform for the design of new drugs with improved efficacy and safety profiles.

In conclusion, 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine exemplifies the potential of small-molecule compounds in modern pharmaceutical science. Its structural complexity, combined with its demonstrated biological activities, makes it a compelling subject for further research. As scientists continue to unravel its mechanisms of action and optimize its properties, this compound may play a pivotal role in the development of innovative therapies for various medical conditions. The 2-bromo-5-chlorophenyl and 1-methyl-1H-pyrazol-4-amine moieties, in particular, highlight the importance of functional group design in creating effective and safe pharmaceutical agents.

For researchers and pharmaceutical professionals, the study of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine offers valuable insights into the interplay between molecular structure and biological activity. As the field of medicinal chemistry continues to evolve, compounds like this will remain at the forefront of drug discovery efforts, driving the development of new treatments that address unmet medical needs. The 1-methyl-1H-pyrazol-4-amine core, with its adaptability and potential for modification, will likely remain a focal point in the quest for more effective and targeted therapies.

Ultimately, the exploration of 5-(2-bromo-5-chlorophenyl)-1-methyl-1H-pyrazol-4-amine underscores the importance of interdisciplinary research in pharmaceutical science. By integrating synthetic chemistry, pharmacology, and computational methods, scientists can unlock the full potential of this compound and similar molecules. As the field continues to advance, the contributions of such compounds to human health are expected to grow, offering new hope for patients worldwide.